9-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H25N5O4/c1-5-9-25-18(26)16-17(22(2)20(25)27)21-19-23(10-6-11-24(16)19)14-8-7-13(28-3)12-15(14)29-4/h7-8,12H,5-6,9-11H2,1-4H3
• InChI Key: CGVXSCWTNUSLDU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(N=C3N2CCCN3C4=C(C=C(C=C4)OC)OC)N(C1=O)C
• Molecular Formula: C20H25N5O4
• Molecular Weight: 399.4 g/mol

Description

9-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C20H25N5O4 and its molecular weight is 399.451. The purity is usually 95%.
BenchChem offers high-quality 9-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-(2,4-dimethoxyphenyl)-1-methyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Scientific research has led to the development of various methodologies for synthesizing compounds with complex purine and pyrimidine backbones. For example, novel methods have been developed for synthesizing [c,d]-fused purinediones, offering insights into the potential for creating analogs of the compound (Ondrej imo, A. Rybár, J. Alföldi, 1995). These synthetic routes highlight the chemical versatility and potential for modification inherent in purine and pyrimidine derivatives.

Chemical Properties and Reactions

Investigations into the electrochemical properties of purine derivatives reveal complex oxidation behaviors, offering a glimpse into how such compounds might interact in various chemical environments (Michael T. Cleary, James L. Owens, Glenn Dryhurst, 1981). Understanding these properties is crucial for applications ranging from material science to biological systems.

Potential Applications

Research into the structure and reactivity of purine and pyrimidine derivatives has paved the way for a myriad of applications. For instance, the synthesis and characterization of pyrido[1,2-a]pyrimidine derivatives with potential urease inhibitory activity suggest the utility of these compounds in developing new therapeutic agents (A. Rauf et al., 2010). Additionally, the study of mesoionic 5‐substituted‐6‐methylimidazo[1,2‐c]pyrimidine‐2,7‐diones highlights the diverse chemical reactivity and potential for creating novel molecules with unique properties (R. A. Coburn, Michael D. Taylor, 1982).